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Compound of Interest

Compound Name: Lithium dimethylamide

Cat. No.: B1587579 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

Lithium dimethylamide (LiDMA), a highly reactive and pyrophoric compound. Adherence to

these procedures is critical for ensuring laboratory safety.[1][2] LiDMA is air and moisture

sensitive, reacts violently with water, and can ignite spontaneously in air.[1][3] It is also

corrosive and can cause severe skin and eye burns.[3][4][5]

Personal Protective Equipment (PPE)
Due to the hazardous nature of Lithium dimethylamide, a comprehensive suite of personal

protective equipment is mandatory. Standard laboratory attire is insufficient.
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PPE Category Item
Specifications and
Rationale

Eye and Face Protection
Chemical Splash Goggles and

a full-face shield

Must be worn at all times to

protect against splashes and

potential explosions.

Body Protection
Flame-Resistant Laboratory

Coat

A lab coat made of Nomex® or

a similar flame-retardant

material is essential due to the

pyrophoric nature of the

compound. Standard cotton or

polyester lab coats are not

sufficient.[2]

Hand Protection
Heavy-duty, chemical-resistant

gloves

Viton® gloves offer excellent

protection. Alternatively,

double-gloving with a nitrile

inner glove and a neoprene or

butyl rubber outer glove

provides a high level of

protection.[2] Glove selection

should be based on the

solvent used and breakthrough

time data from the

manufacturer.

Foot Protection
Closed-toe leather or

chemical-resistant shoes

Shoes must fully cover the feet

to protect against spills.

Respiratory Protection
N95 (US) or equivalent dust

mask

To be used to prevent

inhalation of the powder. A

higher level of respiratory

protection may be necessary

depending on the scale and

nature of the work.

Quantitative Data Summary
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The following table summarizes key quantitative data for Lithium dimethylamide.

Property Value

Molecular Formula C₂H₆LiN[4][6]

Molecular Weight 51.02 g/mol

Appearance White to yellow powder or lumps[1]

Boiling Point 68-70 °C[6]

Density 0.68 g/mL at 25 °C[6]

Flash Point -23 °C[6]

Hazard Codes
F (Flammable), C (Corrosive), N (Dangerous for

the environment), Xn (Harmful)[6]

UN Number 3393[7]

Hazard Class
4.2 (Spontaneously combustible), 4.3

(Dangerous when wet)

Packing Group I[6]

Operational Plan: Handling and Disposal
This section outlines the step-by-step procedures for the safe handling and disposal of Lithium
dimethylamide.

3.1. Preparation and Handling

Inert Atmosphere: All manipulations of Lithium dimethylamide must be performed under an

inert atmosphere, such as argon or nitrogen, within a glovebox or using Schlenk line

techniques.[1]

Clear Workspace: The work area must be free of flammable materials, including paper

towels and excess solvents.[2]
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Emergency Equipment: A Class D dry powder fire extinguisher must be readily accessible.

Do not use water, carbon dioxide, or halogenated hydrocarbon extinguishers, as they will

react violently with the compound.[2] An eyewash station and safety shower must be

immediately accessible.[2]

Dispensing: Use clean, non-sparking tools to handle the solid.[8] Transfers should be

conducted via syringe or cannula for solutions.

Storage: Store Lithium dimethylamide in its original container in a cool, dry, well-ventilated,

and flame-proof area under an inert gas.[5][8] It must be kept away from water, moisture,

strong oxidizing agents, acids, and alcohols.[8][9]

3.2. Experimental Workflow

The following diagram illustrates the logical workflow for a typical experiment involving Lithium
dimethylamide.
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Safe Handling Workflow for Lithium Dimethylamide

Preparation

Handling

Cleanup & Disposal

1. Don all required PPE

2. Prepare inert atmosphere (glovebox/Schlenk line)

3. Assemble oven-dried glassware

4. Transfer LiDMA under inert atmosphere

5. Conduct reaction under inert atmosphere

6. Carefully quench residual reagent and contaminated equipment

7. Dispose of all waste as hazardous

8. Doff PPE in correct order

Click to download full resolution via product page

Caption: Logical workflow for handling Lithium dimethylamide.
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3.3. Disposal Plan

Quenching: Unused Lithium dimethylamide and residues must be quenched carefully. This

is a highly exothermic process that generates flammable gas. A recommended procedure is

to slowly add a solution of isopropanol in a non-reactive solvent like hexane while cooling the

reaction vessel in an ice bath.

Waste Collection: All quenched materials and contaminated items (gloves, paper towels,

etc.) must be collected in a designated, labeled hazardous waste container.[8]

Disposal: Lithium dimethylamide is classified as a hazardous waste (EPA hazardous waste

number D003 for reactivity).[8] All waste must be handled and disposed of in accordance

with local, state, and federal regulations.[8] Do not empty into drains.[4][5] Contact your

institution's environmental health and safety department for specific disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safe Handling and Disposal of Lithium Dimethylamide:
A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587579#personal-protective-equipment-for-
handling-lithium-dimethylamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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